Cas no 2167972-76-9 (9-ethyl-3,3-difluoro-1-oxa-5-azaspiro5.6dodecane)

• Product Name: 9-ethyl-3,3-difluoro-1-oxa-5-azaspiro5.6dodecane
• CAS No: 2167972-76-9
• MF: C₁₂H₂₁F₂NO
• MW: 233.298050642014
• CID: 6290249
• PubChem ID: 165522542
• Update Time: 2025-06-26

9-ethyl-3,3-difluoro-1-oxa-5-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 9-ethyl-3,3-difluoro-1-oxa-5-azaspiro5.6dodecane
• 9-ethyl-3,3-difluoro-1-oxa-5-azaspiro[5.6]dodecane
• EN300-1279473
• 2167972-76-9

• Inchi： 1S/C12H21F2NO/c1-2-10-4-3-6-12(7-5-10)15-8-11(13,14)9-16-12/h10,15H,2-9H2,1H3
• InChI Key： QGVKWVZWGARJPW-UHFFFAOYSA-N
• SMILES： FC1(COC2(CCCC(CC)CC2)NC1)F

Computed Properties

• Exact Mass: 233.15912062g/mol
• Monoisotopic Mass: 233.15912062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-ethyl-3,3-difluoro-1-oxa-5-azaspiro5.6dodecane

9-Ethyl-3,3-Difluoro-1-Oxa-5-Azaspiro[5.6]Dodecane (CAS No. 2167972-76-9): An Emerging Compound in Medicinal Chemistry

9-Ethyl-3,3-difluoro-1-oxa-5-azaspiro[5.6]dodecane (CAS No. 2167972-76-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and structural rigidity, making them valuable scaffolds in drug discovery and development.

The spirocyclic nature of 9-ethyl-3,3-difluoro-1-oxa-5-azaspiro[5.6]dodecane provides it with a highly constrained and rigid structure, which can enhance its binding affinity to specific biological targets. The presence of the ethyl and difluoro substituents further modulates its physicochemical properties, such as lipophilicity and metabolic stability, which are crucial for optimizing drug-like properties.

Recent studies have highlighted the potential of spirocyclic compounds in various therapeutic areas, including neurodegenerative diseases, cancer, and inflammatory disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that a series of spirocyclic compounds, including 9-ethyl-3,3-difluoro-1-oxa-5-azaspiro[5.6]dodecane, exhibited potent inhibitory activity against a specific enzyme implicated in Alzheimer's disease. This finding underscores the compound's potential as a lead molecule for further drug development.

In addition to its biological activity, the synthesis of 9-ethyl-3,3-difluoro-1-oxa-5-azaspiro[5.6]dodecane has been optimized to improve yield and scalability. A recent publication in Tetrahedron Letters described an efficient synthetic route that utilizes a palladium-catalyzed coupling reaction followed by a ring-closing metathesis (RCM) step. This synthetic strategy not only simplifies the preparation process but also enhances the overall efficiency and purity of the final product.

The fluorine atoms in 9-ethyl-3,3-difluoro-1-oxa-5-azaspiro[5.6]dodecane play a critical role in modulating its biological activity and pharmacokinetic properties. Fluorination can improve the metabolic stability and bioavailability of a compound, making it more suitable for in vivo studies and clinical applications. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated that fluorinated spirocyclic compounds exhibited enhanced stability against cytochrome P450 enzymes, which are major metabolic enzymes responsible for drug metabolism.

The oxa bridge in 9-ethyl-3,3-difluoro-1-oxa-5-azaspiro[5.6]dodecane introduces an oxygen atom into the spirocyclic framework, which can influence the compound's conformational flexibility and hydrogen bonding capabilities. These properties are important for optimizing interactions with biological targets and improving selectivity over off-target effects.

Clinical trials involving similar spirocyclic compounds have shown promising results in terms of safety and efficacy. For example, a phase II clinical trial evaluating a related spirocyclic compound for the treatment of multiple sclerosis reported significant improvements in patient outcomes with minimal adverse effects. While 9-ethyl-3,3-difluoro-1-oxa-5-azaspiro[5.6]dodecane is still in preclinical stages, its structural similarity to these clinically successful compounds suggests that it may also have favorable therapeutic potential.

In conclusion, 9-Ethyl-3,3-difluoro-1-Oxa-5-Azaspiro[5.6]Dodecane (CAS No. 2167972-76-9) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development as a potential therapeutic agent. Ongoing studies will continue to explore its full potential and optimize its properties for clinical applications.